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Compound of Interest

Compound Name:
1-(Chloromethyl)-2-

phenoxybenzene

Cat. No.: B7777266 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring laboratory safety and environmental stewardship.

1-(Chloromethyl)-2-phenoxybenzene, a halogenated aromatic ether, requires careful

handling and adherence to specific disposal protocols due to its inherent hazards. This guide

provides a detailed, step-by-step methodology for its proper disposal, grounded in established

safety standards and regulatory requirements.

Understanding the Hazard Profile
Before initiating any disposal procedure, it is crucial to understand the chemical's

characteristics. 1-(Chloromethyl)-2-phenoxybenzene (CAS No. 5888-53-9) is classified with

multiple hazards that dictate its handling and disposal as regulated hazardous waste.
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Property Identifier/Value Significance for Disposal

Molecular Formula C₁₃H₁₁ClO[1]
Belongs to the halogenated

organic compound category.

Physical State Solid[2]

Spills will involve solid

material, but it is often used in

solvent solutions.

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage.[1]

This compound is corrosive. All

waste streams containing it are

considered corrosive

hazardous waste. Direct

contact must be avoided.

H290: May be corrosive to

metals.[1]

Metal containers are

unsuitable for waste collection.

[3][4]

Very toxic to aquatic life with

long lasting effects.[2]

Must not be disposed of down

the drain under any

circumstances. Environmental

release must be prevented.[3]

Incompatibilities

Strong oxidizing agents,

Bases, Alcohols, Amines,

Metals.[5]

Must be segregated from

these materials during waste

collection and storage to

prevent dangerous reactions.

[5][6][7]

The presence of a carbon-halogen bond classifies 1-(Chloromethyl)-2-phenoxybenzene as a

halogenated organic compound.[8][9] This is a critical distinction for waste segregation, as

halogenated and non-halogenated waste streams must be kept separate.[5][6][10][11][12][13]

The reason for this segregation is that common disposal methods for non-halogenated solvent

waste, such as fuel blending, can produce highly toxic byproducts like chlorinated dioxins if

contaminated with halogenated compounds.[14]

The Disposal Workflow: A Step-by-Step Protocol
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The proper disposal of 1-(Chloromethyl)-2-phenoxybenzene is a multi-step process that

begins at the point of generation and ends with collection by a licensed hazardous waste

disposal service.

Diagram: Disposal Decision & Workflow
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Step 1: In-Lab Waste Collection

Step 2: Segregation & Storage

Step 3: Final Disposal

Select Compatible Container
(Glass or HDPE)

Affix 'Hazardous Waste' Label

Add Waste to Container
(Use Fume Hood & PPE)

Keep Container Securely Closed

Segregate as
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Transfer to Storage

Store in Secondary Containment

Place in Designated Satellite
Accumulation Area (SAA)

Container Full or
Project Complete

Ready for Disposal

Arrange Pickup by Licensed
Hazardous Waste Vendor

Incineration at a Permitted
Treatment, Storage, and
Disposal Facility (TSDF)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-(Chloromethyl)-2-phenoxybenzene waste.
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Experimental Protocol: Laboratory Waste Collection
This protocol details the procedure for safely collecting waste containing 1-(Chloromethyl)-2-
phenoxybenzene within the laboratory.

1. Select and Prepare the Waste Container:

Choose a compatible container. Use a clean, dry container made of high-density

polyethylene (HDPE) or borosilicate glass.[3][6] Crucially, do not use metal containers, as the

compound may be corrosive to metals and halogenated solvents can degrade to form acids

that corrode metal.[1][3][4]

The container must have a screw-top cap to ensure a tight seal. Makeshift lids like stoppers

or parafilm are not acceptable for waste storage.[6][8]

Ensure the container is in good condition, free from cracks, leaks, or external chemical

residue.[5][9]

2. Label the Container (Before Adding Waste):

Affix a "HAZARDOUS WASTE" label to the container before adding any waste.[2][14][15]

The label must include:

The words "HAZARDOUS WASTE".[2][14][15]

The full chemical name: "1-(Chloromethyl)-2-phenoxybenzene" and any solvents

present. Do not use abbreviations or chemical formulas.[5][6]

The approximate concentration or percentage of each component.[5]

The relevant hazard characteristics (e.g., "Corrosive," "Toxic," "Ecotoxic").[2]

The accumulation start date (the date the first drop of waste is added).[14][15]

The name of the principal investigator and the laboratory location.

3. Accumulate the Waste:
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Conduct all waste transfers inside a certified chemical fume hood to avoid inhalation of

vapors.

Wear appropriate Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile).

Chemical splash goggles.

A fully buttoned lab coat.

When adding waste, use a funnel to prevent spills. Do not leave the funnel in the container;

cap the container immediately after adding waste.[5]

Never fill a liquid waste container to more than 90% capacity to allow for vapor expansion.

[16]

Keep the waste container securely closed at all times except when actively adding waste.[3]

[5][8]

4. Segregation and Temporary Storage:

This waste must be segregated as halogenated organic waste.[5][6][10][11] Do not mix it

with non-halogenated solvents like acetone, hexane, or ethanol.[6]

Store the sealed waste container in a designated Satellite Accumulation Area (SAA). This

should be a location near the point of generation and under the control of laboratory

personnel.[8]

The container must be placed within secondary containment, such as a plastic tub or tray,

that can hold the entire volume of the container in case of a leak.[5][6][9]

Ensure the storage area is away from incompatible materials, particularly strong bases and

oxidizing agents.[3][5][7]

5. Arranging for Final Disposal:
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Once the container is full, or the project generating the waste is complete, arrange for pickup

through your institution's Environmental Health & Safety (EHS) office or a contracted

licensed hazardous waste disposal company.

The ultimate disposal method for chlorinated aromatic waste is typically high-temperature

incineration at a federally permitted facility.[7] This process is designed to destroy the organic

molecule, preventing its release into the environment.

Emergency Procedures for Spills
Accidents can happen, and a prepared response is critical for safety.

1. Alert and Evacuate:

Immediately alert personnel in the vicinity of the spill.

If the spill is large, highly volatile, or there is a risk of fire, evacuate the area and call

emergency services.[17][18]

2. Personal Decontamination:

If the chemical comes into contact with skin or eyes, immediately flush the affected area with

copious amounts of water for at least 15 minutes. Use an emergency eyewash or safety

shower.[1][17]

Remove any contaminated clothing while flushing.[1][17]

Seek immediate medical attention after decontamination.

3. Small Spill Cleanup (Trained Personnel Only):

For minor spills that you are trained and equipped to handle:

Don appropriate PPE (gloves, goggles, lab coat).

If the material is a solid, carefully sweep it up.
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If it is a liquid solution, contain the spill with an inert absorbent material (e.g., vermiculite,

sand, or commercial spill pads). Do not use combustible materials like paper towels on a

solvent spill.

Place all cleanup materials and contaminated debris into a separate, compatible container.

Label the container as "Hazardous Waste" with the contents clearly identified ("Debris

contaminated with 1-(Chloromethyl)-2-phenoxybenzene").

Arrange for disposal through your EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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